Cas no 125378-89-4 (Cobaltate(3-), bis[3-hydroxy-4-[(2-hydroxy- 1-naphthalenyl)azo]-7-nitro-1-naphthalenesulfonato (3-)]-, trisodium)

• Product Name: Cobaltate(3-), bis[3-hydroxy-4-[(2-hydroxy- 1-naphthalenyl)azo]-7-nitro-1-naphthalenesulfonato (3-)]-, trisodium
• CAS No: 125378-89-4
• MF: C₄₀H₂₆CoN₆Na₃O₁₄S₂
• MW: 1006.69876050949
• CID: 206534
• Update Time: 2023-11-19

Cobaltate(3-), bis[3-hydroxy-4-[(2-hydroxy- 1-naphthalenyl)azo]-7-nitro-1-naphthalenesulfonato (3-)]-, trisodium Chemical and Physical Properties

Names and Identifiers

• Cobaltate(3-),bis[3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-7-nitro-1-naphthalenesulfonato(3-)]-,trisodium (9CI)
• Cobaltate(3-), bis(3-hydroxy-4-((2-hydroxy-1-naphthalenyl)azo)-7-nitro-1-naphthalenesulfonato(3-))-, trisodium
• Cobaltate(3-), bis[3-hydroxy-4-[(2-hydroxy- 1-naphthalenyl)azo]-7-nitro-1-naphthalenesulfonato (3-)]-, trisodium
• Cobaltate(3-),bis[3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-7-nitro-1-naphthalenesulfonato(3...
• CID 136192508

• Inchi： 1S/2C20H13N3O7S.Co.3Na/c2*24-16-8-5-11-3-1-2-4-13(11)19(16)21-22-20-14-7-6-12(23(26)27)9-15(14)18(10-17(20)25)31(28,29)30;;;;/h2*1-10,24-25H,(H,28,29,30);;;;/q;;;3*+1
• InChI Key： VKYUASFMSHMVGP-UHFFFAOYSA-N
• SMILES： [Co].S(C1=C2C=C(C=CC2=C(C(=C1)O)N=NC1C2C=CC=CC=2C=CC=1O)[N+](=O)[O-])(=O)(=O)O.S(C1=C2C=C(C=CC2=C(C(=C1)O)N=NC1C2C=CC=CC=2C=CC=1O)[N+](=O)[O-])(=O)(=O)O.[Na+].[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 66
• Rotatable Bond Count: 0
• Complexity: 1730
• Topological Polar Surface Area: 348